Cas no 111456-84-9 (1H-Imidazole,1-(1,1-diethoxyethyl)-)

1H-Imidazole,1-(1,1-diethoxyethyl)- structure
111456-84-9 structure
Product Name:1H-Imidazole,1-(1,1-diethoxyethyl)-
CAS No:111456-84-9
MF:C9H16N2O2
MW:184.235542297363
CID:164357
PubChem ID:145471
Update Time:2025-04-19

1H-Imidazole,1-(1,1-diethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-(1,1-diethoxyethyl)-
    • 1-(1,1-diethoxyethyl)-1H-imidazole
    • 1-(1,1-diethoxyethyl)imidazole
    • Acetylimidazole diethyl acetal
    • Acetylimidazole diethylacetal
    • 111456-84-9
    • SCHEMBL12480025
    • DTXSID10149656
    • WHHNCTBBIVAUTJ-UHFFFAOYSA-N
    • Inchi: 1S/C9H16N2O2/c1-4-12-9(3,13-5-2)11-7-6-10-8-11/h6-8H,4-5H2,1-3H3
    • InChI Key: WHHNCTBBIVAUTJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C)(N1C=NC=C1)OCC

Computed Properties

  • Exact Mass: 184.12128
  • Monoisotopic Mass: 184.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 1.02
  • Boiling Point: 274.4°Cat760mmHg
  • Flash Point: 119.7°C
  • Refractive Index: 1.48
  • PSA: 36.28
  • LogP: 1.58630
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